Cas no 636568-06-4 (1-{3,5-dimethyl-4-(2-nitrophenyl)sulfanyl-1H-pyrazol-1-yl}-2-(4-methylphenoxy)ethan-1-one)

• Product Name: 1-{3,5-dimethyl-4-(2-nitrophenyl)sulfanyl-1H-pyrazol-1-yl}-2-(4-methylphenoxy)ethan-1-one
• CAS No: 636568-06-4
• MF: C₂₀H₁₉N₃O₄S
• MW: 397.447563409805
• CID: 6432569
• PubChem ID: 1309793
• Update Time: 2025-06-08

1-{3,5-dimethyl-4-(2-nitrophenyl)sulfanyl-1H-pyrazol-1-yl}-2-(4-methylphenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3,5-dimethyl-4-(2-nitrophenyl)sulfanyl-1H-pyrazol-1-yl}-2-(4-methylphenoxy)ethan-1-one
• 1-(3,5-dimethyl-4-((2-nitrophenyl)thio)-1H-pyrazol-1-yl)-2-(p-tolyloxy)ethanone
• 636568-06-4
• AKOS024608802
• F1581-0035
• 1-{3,5-dimethyl-4-[(2-nitrophenyl)sulfanyl]-1H-pyrazol-1-yl}-2-(4-methylphenoxy)ethan-1-one
• 1-[3,5-dimethyl-4-(2-nitrophenyl)sulfanylpyrazol-1-yl]-2-(4-methylphenoxy)ethanone

• Inchi： 1S/C20H19N3O4S/c1-13-8-10-16(11-9-13)27-12-19(24)22-15(3)20(14(2)21-22)28-18-7-5-4-6-17(18)23(25)26/h4-11H,12H2,1-3H3
• InChI Key： HQIIOJHVCICVBX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])C1C(C)=NN(C(COC2C=CC(C)=CC=2)=O)C=1C

Computed Properties

• Exact Mass: 397.10962727g/mol
• Monoisotopic Mass: 397.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 1-{3,5-dimethyl-4-(2-nitrophenyl)sulfanyl-1H-pyrazol-1-yl}-2-(4-methylphenoxy)ethan-1-one

Comprehensive Overview of 1-{3,5-dimethyl-4-(2-nitrophenyl)sulfanyl-1H-pyrazol-1-yl}-2-(4-methylphenoxy)ethan-1-one (CAS No. 636568-06-4)

The compound 1-{3,5-dimethyl-4-(2-nitrophenyl)sulfanyl-1H-pyrazol-1-yl}-2-(4-methylphenoxy)ethan-1-one (CAS No. 636568-06-4) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a pyrazole core with a nitrophenylsulfanyl moiety and a methylphenoxy side chain, making it a subject of interest in pharmaceutical and agrochemical research. Researchers often explore its potential as a bioactive intermediate due to its ability to interact with biological targets, particularly in enzyme inhibition studies.

In recent years, the demand for custom synthetic intermediates like 636568-06-4 has surged, driven by advancements in drug discovery and material science. This compound’s nitro-aromatic and heterocyclic features align with trends in developing small-molecule therapeutics, a hot topic in AI-driven drug design. Computational chemists frequently search for structure-activity relationship (SAR) data on such compounds to optimize lead molecules, highlighting its relevance in modern medicinal chemistry.

The synthesis of 1-{3,5-dimethyl-4-(2-nitrophenyl)sulfanyl-1H-pyrazol-1-yl}-2-(4-methylphenoxy)ethan-1-one involves multi-step organic reactions, including S-arylation and etherification. Its CAS No. 636568-06-4 serves as a critical identifier in patent literature and regulatory documentation, ensuring precise communication across global research platforms. Laboratories prioritizing green chemistry principles are investigating solvent-free or catalytic methods to produce this compound, addressing environmental concerns—a key focus in sustainable chemistry discussions.

Analytical characterization of 636568-06-4 typically employs HPLC, NMR, and mass spectrometry, techniques frequently queried by quality control professionals. The compound’s thermal stability and solubility profile are also scrutinized for formulation compatibility, a common concern in preformulation studies. These properties make it a candidate for drug delivery systems, another trending area in nanotechnology applications.

Beyond pharmaceuticals, CAS No. 636568-06-4 has potential in material science, particularly in designing functional polymers or photoactive materials. Its nitro group offers electron-withdrawing capabilities, useful in tuning electronic properties of organic semiconductors—a topic gaining traction in renewable energy research. Startups and academic labs exploring organic electronics often seek such derivatives for optoelectronic device prototyping.

Regulatory compliance for 1-{3,5-dimethyl-4-(2-nitrophenyl)sulfanyl-1H-pyrazol-1-yl}-2-(4-methylphenoxy)ethan-1-one adheres to REACH and GHS standards, with safety data sheets (SDS) detailing proper handling. While not classified as hazardous under current guidelines, users must follow laboratory best practices, a frequently searched topic among early-career chemists. The compound’s storage conditions (e.g., inert atmosphere, low temperature) are critical to maintain stability, as noted in technical bulletins.

In conclusion, 636568-06-4 exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its applications span from life sciences to advanced materials, resonating with interdisciplinary innovations. As high-throughput screening and machine learning accelerate compound discovery, niche molecules like this will continue to attract scientific and industrial attention.